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Compound of Interest

Compound Name: CP-91149

Cat. No.: B1669576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the stability and storage of CP-91149,

a potent inhibitor of glycogen phosphorylase (GP). Adherence to these guidelines is crucial for

ensuring the compound's integrity and obtaining reliable experimental results.

Introduction to CP-91149
CP-91149 is a selective inhibitor of glycogen phosphorylase, the key enzyme in glycogenolysis.

[1][2] It has been investigated for its potential in the treatment of Type II diabetes due to its

ability to lower blood glucose by inhibiting hepatic glycogen breakdown.[3][4] CP-91149 inhibits

human liver glycogen phosphorylase a (HLGPa) with an IC50 of 0.13 μM in the presence of

glucose.[4][5] The compound is also known to inhibit muscle and brain isoforms of glycogen

phosphorylase.[5][6] Its mechanism involves the allosteric inhibition of GP, which promotes the

conversion of the active, phosphorylated 'a' form to the inactive, dephosphorylated 'b' form,

thereby increasing glycogen synthesis.[7][8]
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Property Value

Chemical Name

5-chloro-N-[(1S,2R)-3-(dimethylamino)-2-

hydroxy-3-oxo-1-(phenylmethyl)propyl]-1H-

indole-2-carboxamide

CAS Number 186392-40-5[2][5]

Molecular Formula C₂₁H₂₂ClN₃O₃[2][5]

Molecular Weight 399.87 g/mol [1][2]

Appearance Crystalline solid[5]

Purity ≥98%[5]

Recommended Storage Conditions
Proper storage of CP-91149 is essential to maintain its stability and ensure its efficacy in

experimental settings. The following table summarizes the recommended storage conditions for

both the solid compound and its solutions.

Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C ≥ 4 years[5]

Can be stored for up

to 3 years.[1][2] Some

sources suggest 2

years at 4°C.[9]

4°C 2 years[9]
For shorter-term

storage.

In Solvent (Stock

Solutions)
-80°C 1 year[1][2]

Recommended for

long-term storage of

solutions.

-20°C 1 month[1][7][10]

Suitable for short-term

storage of aliquoted

solutions.
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Shipping: CP-91149 is typically shipped at room temperature in its solid form.[2][5]

Preparation of Stock Solutions
CP-91149 is soluble in organic solvents such as DMSO and DMF.[5]

DMSO: Soluble at concentrations up to 80 mg/mL (200.06 mM).[1] It is recommended to use

fresh DMSO as moisture can reduce solubility.[1] For in vivo studies, a common vehicle is a

mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, achieving a solubility

of at least 2.5 mg/mL.[7]

DMF: Soluble at 25 mg/mL.[5]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Equilibrate the vial of CP-91149 powder to room temperature for at least one hour before

opening.[10]

Weigh out the desired amount of CP-91149 powder using a calibrated analytical balance.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a final concentration of 10

mM. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 3.9987 mg of CP-
91149 in 1 mL of DMSO.

Vortex or sonicate the solution to ensure complete dissolution. If precipitation occurs, gentle

warming can be applied.[7]

Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.

[1]

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1][2]

Signaling Pathway of CP-91149 in Glycogen
Metabolism
CP-91149 directly targets glycogen phosphorylase to modulate glycogen metabolism. The

diagram below illustrates its mechanism of action.
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Caption: Mechanism of action of CP-91149 on glycogen metabolism.

Protocol for Stability Assessment of CP-91149
This protocol outlines a general procedure for conducting long-term and accelerated stability

studies for CP-91149, which can be adapted for specific research or developmental needs.

Objective
To evaluate the stability of CP-91149 under defined storage conditions over a specified period.

Materials
CP-91149 (solid)

HPLC-grade solvents (e.g., acetonitrile, water, methanol)

Calibrated analytical balance

pH meter

Stability chambers/ovens

HPLC system with a suitable detector (e.g., UV-Vis)

Validated HPLC method for purity and degradation product analysis

Experimental Workflow for Stability Testing
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Caption: Workflow for CP-91149 stability testing.
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Procedure
1. Initial Analysis (T=0):

Perform a complete analysis of the initial batch of CP-91149.

Appearance: Record the physical state, color, and any visible characteristics.

Purity: Determine the purity using a validated HPLC method.

Degradation Products: Quantify any existing impurities or degradation products.

Moisture Content: Determine the water content using Karl Fischer titration, if applicable.

2. Sample Storage:

Long-Term Stability: Store aliquots of the solid compound and prepared solutions at the

recommended long-term storage condition (-20°C).

Accelerated Stability: To predict long-term stability and to evaluate the effect of short-term

excursions from recommended storage conditions, store aliquots at an elevated temperature

and humidity (e.g., 40°C ± 2°C / 75% RH ± 5% RH).

3. Timepoint Testing:

At specified time intervals (e.g., 1, 3, 6, 9, 12, 18, 24, and 36 months for long-term; 1, 2, 3,

and 6 months for accelerated), withdraw samples from each storage condition.

Allow the samples to equilibrate to room temperature before analysis.

Perform the same set of analytical tests as in the initial analysis (Appearance, Purity,

Degradation Products).

4. Data Analysis and Reporting:

Compile the data from all timepoints in a tabular format.

Analyze for any trends in purity decrease or degradation product increase over time.
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Based on the data, establish a re-test date or shelf-life for CP-91149 under the tested

storage conditions.

Summary of Stability Data Presentation
The following table is a template for summarizing the stability data for CP-91149.

Storage
Condition

Timepoint Appearance
Purity (%) by
HPLC

Total
Degradation
Products (%)

-20°C 0 Conforms 99.8 0.2

3 Months

6 Months

12 Months

24 Months

36 Months

40°C / 75% RH 0 Conforms 99.8 0.2

1 Month

3 Months

6 Months

By following these guidelines and protocols, researchers can ensure the quality and reliability

of their studies involving CP-91149.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for CP-91149: Stability
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669576#cp-91149-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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